Cas no 2171796-57-7 (3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol
• CAS No: 2171796-57-7
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5992313
• PubChem ID: 165598604
• Update Time: 2025-05-19

3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol
• 2171796-57-7
• EN300-1646044

• Inchi： 1S/C13H26N2O/c1-11(2)4-6-12(14,7-5-11)13(16)8-9-15(3)10-13/h16H,4-10,14H2,1-3H3
• InChI Key： PBZMVUWBIGJROA-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol

Comprehensive Overview of 3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol (CAS No. 2171796-57-7)

3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol (CAS No. 2171796-57-7) is a structurally unique compound that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a cyclohexyl ring with a pyrrolidine moiety, making it a versatile candidate for various applications. The presence of both amino and hydroxyl functional groups enhances its reactivity and potential utility in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol has surged due to their role in developing central nervous system (CNS) therapeutics. Researchers are particularly intrigued by its potential to modulate neurotransmitter receptors, a hot topic in neurological disorder treatments. This aligns with trending searches such as "new CNS drug candidates 2024" and "heterocyclic amines in medicine," reflecting the compound's relevance in cutting-edge science.

The synthesis of 2171796-57-7 involves multi-step organic reactions, often leveraging catalytic hydrogenation and stereoselective techniques to achieve high purity. Its chirality is a critical aspect, as enantiomeric purity can significantly impact biological activity. This ties into frequently asked questions like "how to optimize stereochemical control in synthesis" and "importance of chiral intermediates in pharmaceuticals."

From an industrial perspective, 3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol is valued for its scalability. Manufacturers emphasize green chemistry principles—another trending topic—to reduce waste and improve yield. Searches for "sustainable synthesis methods" and "eco-friendly catalysts" highlight the intersection of this compound with environmental concerns.

Analytical characterization of CAS No. 2171796-57-7 typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with regulatory standards. Quality control is paramount, as evidenced by queries like "HPLC purity thresholds for APIs" and "spectroscopic validation of novel compounds."

Beyond pharmaceuticals, 3-(1-amino-4,4-dimethylcyclohexyl)-1-methylpyrrolidin-3-ol shows promise in agrochemicals and material science. Its rigid cyclohexyl structure could enhance polymer stability, addressing popular searches such as "high-performance polymers 2024." This multidisciplinary appeal underscores its commercial and scientific importance.

In summary, 2171796-57-7 represents a compelling case study in modern chemistry, bridging drug development, sustainable manufacturing, and advanced materials. Its integration into trending research areas ensures continued visibility in academic and industrial discourse.